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Compound of Interest

Compound Name: Boc-N-Ethylglycine

Cat. No.: B044928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Boc-N-Ethylglycine is a derivative of the amino acid glycine, characterized by the presence of

a tert-butyloxycarbonyl (Boc) protecting group on the nitrogen atom, which also bears an ethyl

group. This modification enhances its lipophilicity compared to glycine. It is a white to off-white

solid compound utilized in organic synthesis, particularly as a building block in peptide

chemistry for the synthesis of more complex pharmaceutical compounds.[1] Understanding the

solubility of Boc-N-Ethylglycine in various organic solvents is crucial for its application in

synthetic chemistry, particularly for reaction setup, purification, and formulation.

Physicochemical Properties
Property Value Reference

CAS Number 149794-10-5 [2]

Molecular Formula C₉H₁₇NO₄ [2]

Molecular Weight 203.24 g/mol [2]

Appearance White to off-white solid [2]

Melting Point 87-88 °C
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Solubility Data
The solubility of Boc-N-Ethylglycine has been determined in Dimethyl Sulfoxide (DMSO) and

is qualitatively described for other common organic solvents. The following table summarizes

the available solubility data. It is important to note that for DMSO, the use of fresh, non-

hygroscopic solvent and sonication is recommended to achieve the specified solubility.[2]

Solvent Solubility (mg/mL)
Molar Solubility
(mM)

Notes

Dimethyl Sulfoxide

(DMSO)
100 492.03

Requires sonication;

use of newly opened,

non-hygroscopic

DMSO is

recommended.[2]

Methanol Soluble Not Quantified -

Ethanol Soluble Not Quantified -

Acetone Soluble Not Quantified -

Ethyl Acetate Soluble Not Quantified -

Experimental Protocol: Determination of
Thermodynamic Solubility using the Shake-Flask
Method
This protocol outlines the determination of the thermodynamic (equilibrium) solubility of Boc-N-
Ethylglycine in an organic solvent of interest. The concentration of the dissolved compound is

quantified using High-Performance Liquid Chromatography (HPLC).

4.1. Materials and Equipment

Boc-N-Ethylglycine (solid)

Solvent of interest (e.g., DMSO, Methanol, Ethanol)
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Scintillation vials or other suitable sealed containers

Orbital shaker or vortex mixer

Thermostatically controlled environment (e.g., incubator or water bath)

Syringe filters (0.22 µm)

High-Performance Liquid Chromatography (HPLC) system with a UV detector

Analytical balance

Volumetric flasks and pipettes

4.2. Procedure

Preparation of Saturated Solution:

Add an excess amount of solid Boc-N-Ethylglycine to a vial containing a known volume

of the selected solvent. The presence of undissolved solid is essential to ensure

saturation.

Seal the vial to prevent solvent evaporation.

Place the vial in an orbital shaker set at a constant temperature (e.g., 25 °C) and agitate

for a sufficient period (typically 24-48 hours) to ensure equilibrium is reached.

Sample Collection and Preparation:

After the equilibration period, allow the vial to stand undisturbed for at least one hour to let

the excess solid settle.

Carefully withdraw a sample of the supernatant using a syringe.

Filter the sample through a 0.22 µm syringe filter into a clean vial to remove any

undissolved microparticles.
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Dilute the filtered, saturated solution with the mobile phase to a concentration within the

linear range of the HPLC calibration curve.

HPLC Analysis:

Prepare a series of standard solutions of Boc-N-Ethylglycine of known concentrations in

the mobile phase.

Inject the standard solutions into the HPLC system to generate a calibration curve (Peak

Area vs. Concentration).

Inject the diluted sample of the saturated solution.

Determine the concentration of Boc-N-Ethylglycine in the diluted sample from the

calibration curve.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the

concentration of the diluted sample by the dilution factor.

Express the solubility in mg/mL and mM.

Visualizations
Below is a diagram illustrating the experimental workflow for determining the solubility of Boc-
N-Ethylglycine.

Preparation of Saturated Solution Sample Collection Analysis

Calculation

Add excess Boc-N-Ethylglycine to solvent Seal vial and agitate at constant temperature (24-48h) Allow excess solid to settle Filter supernatant through 0.22 µm filter Dilute filtered sample

Prepare calibration standards HPLC analysis Determine concentration from calibration curve Calculate final solubility (mg/mL and mM)
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Click to download full resolution via product page

Caption: Experimental workflow for solubility determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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